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Compound of Interest

Compound Name: Triapenthenol

Cat. No.: B8634765

An In-depth Technical Guide to Triapenthenol

For researchers, scientists, and professionals in drug development, this guide provides a
comprehensive overview of the chemical properties, synthesis, and biological activity of
Triapenthenol.

Chemical Identity and Properties

Triapenthenol is a triazole compound that exists as geometric isomers, primarily the (E)- and
(Z)-isomers. The (E)-isomer is more commonly referenced in scientific literature.

Table 1: Chemical Identifiers for Triapenthenol Isomers
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Identifier (E)-Triapenthenol (Z)-Triapenthenol

CAS Number 76608-88-3[1][2][3][4] 76608-49-6[5]
(E)-1-cyclohexyl-4,4-dimethyl- (2)-1-cyclohexyl-4,4-dimethyl-

IUPAC Name 2-(1,2,4-triazol-1-yl)pent-1-en- 2-(1,2,4-triazol-1-yl)pent-1-en-
3-0l[1][3] 3-ol[5]
(E)-(RS)-1-cyclohexyl-4,4-
dimethyl-2-(1H-1,2,4-triazol-1-
yl)pent-1-en-3-ol, alpha-tert-

Synonyms -

butyl-(E)-beta-
(cyclohexylmethylene)-1H-
1,2,4-triazol-1-ethanol[1][2][4]

Table 2: Physicochemical Properties of (E)-Triapenthenol

Property Value Source
Molecular Formula C15H25N30 [1112][31[4]
Molecular Weight 263.38 g/mol [L1121[31[4115]
Melting Point 132-134 °C or 135.5°C [21[4]

Boiling Point (Predicted)

420.2 £47.0 °C

[2]14]

Density (Predicted)

1.10 £ 0.1 g/cm3

[1](21[4]

pKa (Predicted)

13.39 +0.20

[2]4]

Vapor Pressure

4.4 x 10~° Pa (20°C)

[2]

Table 3: Solubility of (E)-Triapenthenol at 20°C
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Solvent Solubility
Water 68 mg/L
Dimethylformamide 468 g/L
Methanol 433 g/L
Dichloromethane >200 g/L
Isopropanol 100-200 g/L
Acetone 150 g/L
Toluene 20-50 g/L
Hexane 5-10 g/L

[2]

Synthesis of Triapenthenol

The synthesis of Triapenthenol involves the reaction of key raw materials. While a detailed,

step-by-step protocol is not readily available in the public domain, the known precursors are

Sodium borohydride, Pinacolone, 1,2,4-Triazole, and Cyclohexanecarboxaldehyde[2][4]. The
general synthetic pathway can be conceptualized as follows:
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Raw Materials

Sodium borohydride

1,2,4-Triazole

Reaction Steps Final Product

( +1,2,4-Triazole Reduction with
\Aldol Condensation Product Triazole Adduct |-{—S0dium borohydride g B8 FRNERTIE

Pinacolone

Cyclohexanecarboxaldehyde
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Simplified Gibberellin Signaling

In the absence of gibberellin, DELLA proteins repress growth.
Gibberellin binding to its receptor leads to the degradation of DELLA proteins,
allowing for growth-related gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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